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Compound of Interest

Compound Name: Acid Red 111

Cat. No.: B1630594 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Acid Red 111. It is intended for researchers, scientists, and

drug development professionals to ensure laboratory safety and minimize risk to personnel and

the environment.

Chemical and Physical Properties
A summary of the key quantitative data for Acid Red 111 is presented in the table below for

easy reference.

Property Value Source

CAS Number 6358-57-2 [1][2][3][4]

Molecular Formula C₃₇H₂₈N₄Na₂O₁₀S₃ [1][2][3]

Molecular Weight 830.8 g/mol [1][2][3]

Appearance Red powder [5]

Solubility
Soluble in water (25 g/L at

90°C)
[2][6]

Lightfastness (AATCC) 4-6 (on a scale of 8) [5]

Personal Protective Equipment (PPE)
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To ensure personal safety when handling Acid Red 111, the following personal protective

equipment is mandatory.

PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

Protects against dust particles

and potential splashes.

Hand Protection
Chemical impermeable gloves

(e.g., Nitrile rubber).

Prevents skin contact with the

dye.

Protective Clothing Laboratory coat.
Protects personal clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust formation is likely or

exposure limits are exceeded,

a full-face respirator should be

used.

Avoids inhalation of irritating

dust particles.

Experimental Protocol: Weighing Acid Red 111
Powder
This protocol outlines the standard operating procedure for safely weighing Acid Red 111
powder to minimize exposure and contamination.

Materials:

Acid Red 111 powder

Analytical balance

Weighing paper or container

Spatula

Appropriate PPE (see table above)
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Procedure:

Preparation: Ensure the analytical balance is clean, calibrated, and located in a well-

ventilated area or a chemical fume hood.[7]

Don PPE: Put on all required personal protective equipment.

Tare the Container: Place the weighing paper or container on the balance pan and tare the

balance to zero.[7]

Transfer Powder: Carefully transfer the desired amount of Acid Red 111 powder onto the

weighing paper or into the container using a clean spatula.[7] Perform this step slowly to

avoid creating airborne dust.

Record Weight: Once the desired weight is achieved, record the value.

Cleanup: Clean the balance and the surrounding area of any residual powder. Dispose of

any contaminated materials according to the disposal plan.

Post-Weighing: Wash hands thoroughly after handling the compound.

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated place.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Store the container tightly closed in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Spill Response Plan:

In the event of a spill, follow the procedural workflow outlined below.
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Immediate Actions

Personal Protection

Containment & Cleanup

Decontamination & Disposal

Alert others in the area

Assess the spill size and risk

Don appropriate PPE:
- Gloves

- Goggles
- Lab Coat

- Respirator (if needed)

Contain the spill using absorbent material

For powder spills, carefully sweep or vacuum

Powder

For liquid spills, absorb with inert material

Liquid

Place spilled material and absorbents
into a labeled, sealable container

Decontaminate the spill area with soap and water

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for handling an Acid Red 111 spill.
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Disposal Plan:

Unused Material: Dispose of unused Acid Red 111 as hazardous waste in accordance with

local, state, and federal regulations. Do not dispose of it down the drain.

Contaminated Materials: Any materials contaminated with Acid Red 111, such as PPE,

weighing paper, and spill absorbents, should also be collected in a sealed container, labeled

as hazardous waste, and disposed of through an approved chemical waste program.

Solutions: For waste solutions of acid dyes, it is recommended to neutralize the solution

before disposal.[8] Add a base such as sodium bicarbonate (baking soda) gradually while

monitoring the pH until it is neutral (pH 7).[7] Once neutralized, it can be disposed of down

the drain with plenty of water, subject to local regulations.[8]

First-Aid Measures
If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water.

In Case of Eye Contact: Rinse with pure water for at least 15 minutes.

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-111
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-111
https://www.chemsrc.com/en/cas/6358-57-2_242930.html
https://www.pylamdyes.com/colorants/colorant-glossary/acid-red-111-6358-57-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8174327.htm
https://ussolid.com/blogs/analytical-balance/how-to-correctly-use-an-analytical-balance-to-weigh-a-powder
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.benchchem.com/product/b1630594#personal-protective-equipment-for-handling-acid-red-111
https://www.benchchem.com/product/b1630594#personal-protective-equipment-for-handling-acid-red-111
https://www.benchchem.com/product/b1630594#personal-protective-equipment-for-handling-acid-red-111
https://www.benchchem.com/product/b1630594#personal-protective-equipment-for-handling-acid-red-111
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630594?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

